Cas no 2227739-31-1 (3-5-(aminomethyl)oxolan-2-ylaniline)
3-5-(aminomethyl)oxolan-2-ylaniline Chemical and Physical Properties
Names and Identifiers
-
- 2227739-31-1
- EN300-1635345
- 3-[5-(aminomethyl)oxolan-2-yl]aniline
- 3-5-(aminomethyl)oxolan-2-ylaniline
-
- Inchi: 1S/C11H16N2O/c12-7-10-4-5-11(14-10)8-2-1-3-9(13)6-8/h1-3,6,10-11H,4-5,7,12-13H2/t10-,11+/m0/s1
- InChI Key: DWQQJUVPDCNQKK-WDEREUQCSA-N
- SMILES: O1[C@H](CN)CC[C@@H]1C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 192.126263138g/mol
- Monoisotopic Mass: 192.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 61.3Ų
3-5-(aminomethyl)oxolan-2-ylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1635345-0.05g |
3-[5-(aminomethyl)oxolan-2-yl]aniline |
2227739-31-1 | 0.05g |
$912.0 | 2023-06-04 | ||
| Enamine | EN300-1635345-0.1g |
3-[5-(aminomethyl)oxolan-2-yl]aniline |
2227739-31-1 | 0.1g |
$956.0 | 2023-06-04 | ||
| Enamine | EN300-1635345-0.25g |
3-[5-(aminomethyl)oxolan-2-yl]aniline |
2227739-31-1 | 0.25g |
$999.0 | 2023-06-04 | ||
| Enamine | EN300-1635345-0.5g |
3-[5-(aminomethyl)oxolan-2-yl]aniline |
2227739-31-1 | 0.5g |
$1043.0 | 2023-06-04 | ||
| Enamine | EN300-1635345-1.0g |
3-[5-(aminomethyl)oxolan-2-yl]aniline |
2227739-31-1 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-1635345-2.5g |
3-[5-(aminomethyl)oxolan-2-yl]aniline |
2227739-31-1 | 2.5g |
$2127.0 | 2023-06-04 | ||
| Enamine | EN300-1635345-5.0g |
3-[5-(aminomethyl)oxolan-2-yl]aniline |
2227739-31-1 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-1635345-10.0g |
3-[5-(aminomethyl)oxolan-2-yl]aniline |
2227739-31-1 | 10g |
$4667.0 | 2023-06-04 | ||
| Enamine | EN300-1635345-50mg |
3-[5-(aminomethyl)oxolan-2-yl]aniline |
2227739-31-1 | 50mg |
$912.0 | 2023-09-22 | ||
| Enamine | EN300-1635345-100mg |
3-[5-(aminomethyl)oxolan-2-yl]aniline |
2227739-31-1 | 100mg |
$956.0 | 2023-09-22 |
3-5-(aminomethyl)oxolan-2-ylaniline Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-5-(aminomethyl)oxolan-2-ylaniline
Professional Introduction to Compound with CAS No. 2227739-31-1 and Product Name: 3-5-(aminomethyl)oxolan-2-ylaniline
3-5-(aminomethyl)oxolan-2-ylaniline, identified by the chemical abstracts service number CAS No. 2227739-31-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework that combines aniline and oxolane ring systems, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of an aminomethyl substituent on the oxolane ring introduces a versatile functional group that can participate in various chemical transformations, making it a valuable scaffold for drug discovery efforts.
The compound's structure is characterized by a rigid oxolane ring connected to an aniline moiety through an aminomethyl bridge. This configuration not only imparts flexibility to the molecule but also allows for interactions with biological targets that are typically mediated through hydrogen bonding and hydrophobic interactions. The oxolane ring, a five-membered heterocycle containing an oxygen atom, is known for its stability and ability to mimic certain biological functionalities, such as those found in nucleoside analogs. This structural motif has been explored in various pharmaceutical contexts, including antiviral and anticancer agents.
In recent years, the exploration of 3-5-(aminomethyl)oxolan-2-ylaniline has been extended to investigate its pharmacological properties. Preliminary studies have suggested that this compound exhibits promising activity against certain enzymatic targets, which are relevant to inflammatory and metabolic disorders. The aminomethyl group serves as a key pharmacophore, enabling the molecule to interact with specific residues on the target protein. This interaction can modulate the activity of the enzyme, leading to therapeutic effects.
One of the most intriguing aspects of 3-5-(aminomethyl)oxolan-2-ylaniline is its potential to serve as a precursor for more complex derivatives. The aminomethyl functionality allows for further chemical modifications, such as coupling with other pharmacophores or introducing additional substituents that can enhance bioavailability and selectivity. These modifications are crucial in drug development, as they can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.
Recent advances in computational chemistry have also facilitated the study of 3-5-(aminomethyl)oxolan-2-ylaniline. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, providing insights into how the compound might behave within a cellular environment. These simulations have helped researchers identify key structural features that contribute to the compound's activity, guiding further optimization efforts.
The synthesis of 3-5-(aminomethyl)oxolan-2-ylaniline represents another area of active research. Given its complex structure, multiple synthetic routes have been explored to achieve high yields and purity. Strategies involving ring-closing metathesis, nucleophilic substitution, and reductive amination have been particularly effective in constructing the desired framework. Optimizing these synthetic pathways is essential for large-scale production and subsequent preclinical testing.
Preclinical studies have begun to uncover the potential therapeutic applications of 3-5-(aminomethyl)oxolan-2-ylaniline. In vitro assays have demonstrated its ability to inhibit specific enzymes associated with inflammatory responses, suggesting its utility in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary in vivo studies have shown promising results in animal models of metabolic disorders, indicating that this compound may have broad therapeutic relevance.
The development of novel drug candidates often involves evaluating their safety profiles before moving into clinical trials. Toxicology studies on 3-5-(aminomethyl)oxolan-2-ylaniline have been conducted to assess potential side effects and determine safe dosage ranges. These studies are critical for ensuring that the compound is both effective and well-tolerated by patients. Preliminary findings suggest that at appropriate doses, 3-5-(aminomethyl)oxolan-2-ylaniline exhibits low toxicity, making it a promising candidate for further clinical development.
The integration of cutting-edge technologies into drug discovery has accelerated the pace at which compounds like 3-5-(aminomethyl)oxolan-2-ylaniline are being developed. High-throughput screening (HTS) techniques have enabled researchers to rapidly test thousands of compounds against various biological targets, identifying those with the highest potential for therapeutic efficacy. Additionally, artificial intelligence (AI)-based platforms are being utilized to predict molecular properties and optimize drug candidates more efficiently than traditional methods.
The future prospects for 3-5-(aminomethyl)oxolan-2-ylaniline are bright, with ongoing research aimed at expanding its therapeutic applications and improving its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of biological mechanisms continues to evolve, compounds like 3-5-(aminomethyl)oxolan-2-ylaniline will play an increasingly important role in addressing complex diseases.
2227739-31-1 (3-5-(aminomethyl)oxolan-2-ylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)